Cas no 92984-25-3 (Methyl bicyclo[4.1.0]heptane-1-carboxylate)

• Product Name: Methyl bicyclo[4.1.0]heptane-1-carboxylate
• CAS No: 92984-25-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 2816365
• PubChem ID: 13412960
• Update Time: 2025-11-02

Methyl bicyclo[4.1.0]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl bicyclo[4.1.0]heptane-1-carboxylate
• Bicyclo[4.1.0]heptane-1-carboxylic acid, methyl ester
• Bicyclo[4.1.0]heptane-1-carboxylic acid, methyl ester, (-)- (9CI)

• Inchi： 1S/C9H14O2/c1-11-8(10)9-5-3-2-4-7(9)6-9/h7H,2-6H2,1H3
• InChI Key： TWGWPYRHWOFFAB-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCCCC1C2)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on Methyl bicyclo[4.1.0]heptane-1-carboxylate

Methyl bicyclo[4.1.0]heptane-1-carboxylate (CAS No. 92984-25-3): Properties, Applications, and Market Insights

Methyl bicyclo[4.1.0]heptane-1-carboxylate (CAS No. 92984-25-3) is a specialized organic compound with a unique bicyclic structure, making it valuable in various chemical and industrial applications. This ester derivative of bicyclo[4.1.0]heptane is known for its versatility in organic synthesis, fragrance formulation, and material science. Its molecular formula is C9H14O2, and it features a strained ring system that contributes to its reactivity and functional utility.

The compound's bicyclo[4.1.0]heptane core is a key structural motif that has attracted attention in recent research, particularly in the development of novel pharmaceutical intermediates and flavor and fragrance ingredients. With growing interest in sustainable chemistry, researchers are exploring its potential as a building block for bio-based materials and green solvents.

One of the most significant applications of Methyl bicyclo[4.1.0]heptane-1-carboxylate is in the fragrance industry, where its unique organoleptic properties contribute to woody, earthy, and slightly camphoraceous notes. Perfumers value this compound for its ability to enhance stability and longevity in complex scent formulations. Recent trends in clean beauty and natural-inspired fragrances have increased demand for such specialty ingredients.

In pharmaceutical research, this compound serves as a valuable chemical intermediate for the synthesis of more complex molecules. Its strained ring system offers interesting possibilities for drug discovery programs targeting neurological and inflammatory conditions. The compound's stability under various conditions makes it particularly useful in medicinal chemistry applications.

The global market for Methyl bicyclo[4.1.0]heptane-1-carboxylate has shown steady growth, driven by increasing demand from the flavor and fragrance sector and expanding applications in specialty chemicals. Manufacturers are focusing on developing more efficient synthesis routes to meet the growing demand while maintaining high purity standards. Recent advancements in catalytic processes have improved the production efficiency of this compound.

From a chemical perspective, the bicyclo[4.1.0]heptane structure presents interesting challenges and opportunities for synthetic chemists. The compound's reactivity is influenced by the strain in its three-membered ring, making it a fascinating subject for mechanistic studies and stereochemical investigations. Researchers continue to explore new methodologies for its functionalization and incorporation into more complex architectures.

Environmental considerations are becoming increasingly important in the production and application of Methyl bicyclo[4.1.0]heptane-1-carboxylate. The chemical industry is focusing on developing sustainable production methods that minimize waste and energy consumption. Life cycle assessments of such specialty chemicals are now common practice among responsible manufacturers.

Quality control is paramount for Methyl bicyclo[4.1.0]heptane-1-carboxylate, particularly for applications in sensitive industries like fragrances and pharmaceuticals. Advanced analytical techniques including GC-MS, HPLC, and NMR spectroscopy are routinely employed to ensure product purity and consistency. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor.

Storage and handling recommendations for Methyl bicyclo[4.1.0]heptane-1-carboxylate include keeping the material in tightly sealed containers under inert atmosphere, protected from light and moisture. Standard laboratory safety practices should be followed when working with this organic compound. Proper chemical compatibility assessments should be conducted before storage or processing.

Future research directions for Methyl bicyclo[4.1.0]heptane-1-carboxylate include exploring its potential in advanced material science applications, such as polymer modification and surface coatings. The compound's unique structural features may offer advantages in creating materials with specific mechanical or optical properties. Additionally, its role in asymmetric synthesis continues to be an area of active investigation.

For researchers and industry professionals seeking information about Methyl bicyclo[4.1.0]heptane-1-carboxylate CAS 92984-25-3, it's important to consult reliable suppliers who can provide comprehensive technical data sheets and certificates of analysis. The compound's specifications may vary depending on the intended application, with different purity grades available for research versus industrial use.

The synthesis of Methyl bicyclo[4.1.0]heptane-1-carboxylate typically involves catalytic cyclization of appropriate precursors, followed by esterification. Recent literature has described improved synthetic routes that offer better yields and reduced environmental impact. These advancements align with the chemical industry's focus on green chemistry principles and atom economy.

In conclusion, Methyl bicyclo[4.1.0]heptane-1-carboxylate represents an interesting and useful compound with diverse applications across multiple industries. Its unique structural features continue to inspire research into novel applications, while established uses in fragrance and pharmaceutical synthesis maintain steady demand. As chemical innovation progresses, this compound will likely find new roles in emerging technologies and sustainable chemical processes.